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Introduction
Cummingtonite, a fascinating and complex inosilicate mineral, holds a significant place in the

study of metamorphic geology. This technical guide provides an in-depth exploration of its

discovery, historical context, and the scientific methodologies employed for its characterization.

For professionals in diverse scientific fields, understanding the properties and analytical

techniques associated with minerals like cummingtonite can offer valuable insights into

material science and analytical chemistry.

Discovery and Historical Context
The story of cummingtonite begins in the early 19th century. It was first discovered in 1824 by

Chester Dewey in Cummington, Massachusetts, from which it derives its name.[1][2][3] The

town of Cummington itself was named in honor of Colonel John Cumings.[4]

Initially, the classification of cummingtonite and other similar fibrous silicates was not clearly

defined.[2] A notable point of historical and mineralogical complexity is that the original

cummingtonite specimen from its type locality, when analyzed using modern classification

schemes based on its iron-to-magnesium ratio, would now be classified as grunerite, the iron-

rich end-member of the solid solution series.[2][5][6] This highlights the evolution of

mineralogical definitions and analytical precision over time.
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Physicochemical Properties
Cummingtonite is a member of the amphibole supergroup and forms a solid solution series

with grunerite ((Fe²⁺)₇Si₈O₂₂(OH)₂) and magnesiocummingtonite ((Mg)₇Si₈O₂₂(OH)₂).[3][7] Its

chemical formula is generally represented as (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂.[3][8][9] The mineral is

characterized by a monoclinic crystal system.[5][10][11]

The following table summarizes the key quantitative properties of cummingtonite, providing a

comparative overview of its physical and optical characteristics.

Property Value(s) Notes

Chemical Formula (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂

Forms a solid solution series

with grunerite (Fe-rich) and

magnesiocummingtonite (Mg-

rich).

Crystal System Monoclinic

Mohs Hardness 5 - 6 [1][3][5][10][11]

Specific Gravity 3.1 - 3.6 [3][5][10][11]

Color
Translucent dark green, brown,

grey, colorless
[1][3][5][11]

Luster Vitreous to silky [3][10]

Cleavage Perfect on {110}
Intersects at approximately 56°

and 124°.[1]

Optical Properties Biaxial (+)

Refractive Indices
nα = 1.639–1.671, nβ = 1.647–

1.689, nγ = 1.664–1.708

Birefringence δ = 0.025–0.037

2V Angle Measured: 65° to 90°

Pleochroism
Weak; X = Y = colorless; Z =

pale green
Increases with iron content.
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Geological Occurrence
Cummingtonite is predominantly found in metamorphosed magnesium-rich rocks, such as

amphibolites.[7][10][11] It is a characteristic mineral of medium-grade regional metamorphism.

The mineral can also be identified in some felsic volcanic rocks and is a key component of

metamorphosed iron formations, famously found in the Lake Superior region.[7][12] Besides its

type locality in Massachusetts, significant deposits of cummingtonite have been reported in

Sweden, South Africa, Scotland, New Zealand, and Japan.[1][10][11] A notable asbestiform

variety of the cummingtonite-grunerite series is known as amosite, which has been mined

commercially.[1][7][11]

Experimental Protocols for Characterization
The accurate identification and characterization of cummingtonite require a combination of

analytical techniques. These methodologies are crucial for distinguishing it from other similar

amphiboles.

Optical Mineralogy
Optical mineralogy is a fundamental technique for the preliminary identification of

cummingtonite in thin sections of rock samples.

Methodology: A petrographic microscope is used to observe the mineral's properties in plane-

polarized and cross-polarized light. Key diagnostic features for cummingtonite include its

inclined extinction, higher birefringence compared to some other amphiboles, and the common

presence of fine polysynthetic twinning.[7] The refractive indices and the 2V angle are precisely

measured using a spindle stage, which allows for the controlled orientation of the mineral grain.

X-Ray Diffraction (XRD)
X-ray diffraction is a powerful non-destructive technique used to determine the crystal structure

and lattice parameters of cummingtonite.

Methodology: A powdered sample of the mineral is irradiated with a monochromatic X-ray

beam. The diffraction pattern, which is unique to the mineral's crystal structure, is recorded. For

cummingtonite, XRD is used to confirm its monoclinic crystal system and to measure the unit

cell dimensions. These parameters can show a systematic variation with the iron-to-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://www.schweizerbart.de/papers/ejm/detail/9/83382/The_optical_properties_of_cummingtonite_and_their_dependence_on_Fe_Mg_order_disorder
https://pubs.geoscienceworld.org/msa/ammin/article/49/7-8/963/539951/Cummingtonite-grunerite-series-a-chemical-optical
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://www.researchgate.net/publication/394412024_Cummingtonite-P21m_Crystal-structure_refinement_Mossbauer_spectroscopy_and_infrared_spectroscopy_and_some_aspects_of_classification_of_the_magnesium-iron-manganese_amphiboles
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.handbookofmineralogy.org/pdfs/cummingtonite.pdf
https://www.schweizerbart.de/papers/ejm/detail/9/83382/The_optical_properties_of_cummingtonite_and_their_dependence_on_Fe_Mg_order_disorder
https://pubs.geoscienceworld.org/msa/ammin/article/49/7-8/963/539951/Cummingtonite-grunerite-series-a-chemical-optical
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.handbookofmineralogy.org/pdfs/cummingtonite.pdf
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://pubs.geoscienceworld.org/msa/ammin/article/49/7-8/963/539951/Cummingtonite-grunerite-series-a-chemical-optical
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


magnesium ratio within the cummingtonite-grunerite series, allowing for an estimation of the

mineral's composition.

Electron Microprobe Analysis (EMPA)
Electron Microprobe Analysis is an essential technique for obtaining quantitative chemical

composition of cummingtonite.

Methodology: A focused beam of electrons is used to bombard a polished surface of the

mineral sample, causing the emission of characteristic X-rays. The wavelengths and intensities

of these X-rays are measured by wavelength-dispersive spectrometers, which allows for the

precise determination of the elemental composition. EMPA is crucial for determining the relative

proportions of magnesium and iron, as well as the presence of other substituting elements

such as manganese, calcium, and aluminum.

Visualizations
To further elucidate the historical timeline and the analytical workflow for cummingtonite, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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